Cas no 2228512-11-4 (methyl 3-(2-aminocyclopropyl)-4-methoxybenzoate)

• Product Name: methyl 3-(2-aminocyclopropyl)-4-methoxybenzoate
• CAS No: 2228512-11-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6286811
• PubChem ID: 165700580
• Update Time: 2025-05-24

methyl 3-(2-aminocyclopropyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-aminocyclopropyl)-4-methoxybenzoate
• EN300-1764701
• 2228512-11-4

• Inchi： 1S/C12H15NO3/c1-15-11-4-3-7(12(14)16-2)5-9(11)8-6-10(8)13/h3-5,8,10H,6,13H2,1-2H3
• InChI Key： XHCOVZPNQCSCNJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1C1CC1N

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 3-(2-aminocyclopropyl)-4-methoxybenzoate

Methyl 3-(2-Aminocyclopropyl)-4-Methoxybenzoate: A Comprehensive Overview

Methyl 3-(2-aminocyclopropyl)-4-methoxybenzoate, also known by its CAS number 2228512-11-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzoate ester group, a methoxy substituent, and a 2-aminocyclopropyl moiety, which collectively contribute to its distinctive chemical properties.

The synthesis of methyl 3-(2-aminocyclopropyl)-4-methoxybenzoate involves a series of carefully designed reactions, including nucleophilic aromatic substitution and esterification processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for research and development purposes.

One of the most notable aspects of this compound is its biological activity. Studies have shown that methyl 3-(2-aminocyclopropyl)-4-methoxybenzoate exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key cellular pathways involved in oxidative stress and inflammation. These findings have sparked interest in exploring its potential as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. Researchers have investigated its ability to act as a precursor in the synthesis of advanced materials, such as polymer-based composites and nanomaterials. The unique combination of functional groups in methyl 3-(2-aminocyclopropyl)-4-methoxybenzoate makes it an ideal candidate for such applications.

The structural versatility of this compound has also led to its use in catalytic processes. Recent studies have demonstrated that it can serve as an effective ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these reactions. This has opened new avenues for its application in green chemistry and sustainable chemical synthesis.

In conclusion, methyl 3-(2-aminocyclopropyl)-4-methoxybenzoate is a multifaceted compound with promising applications across various scientific disciplines. Its unique chemical structure, coupled with its diverse functional groups, continues to make it a subject of intense research interest. As ongoing studies unravel more about its properties and potential uses, this compound is poised to play a pivotal role in advancing both medical and materials science technologies.